Cas no 2090467-77-7 (2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl-)

• Product Name: 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl-
• CAS No: 2090467-77-7
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 5266773
• Update Time: 2025-08-04

2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl-

• Inchi： 1S/C8H6BrNOS/c1-4-2-3-5-6(7(4)9)8(11)12-10-5/h2-3,10H,1H3
• InChI Key： OKWWPZZJAAPRNM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C=C2)C(=O)S1

Additional information on 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl-

Introduction to 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- (CAS No. 2090467-77-7)

2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- (CAS No. 2090467-77-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the benzisothiazole family, a class of molecules known for their diverse applications in medicinal chemistry. The presence of both bromine and methyl substituents in its structure enhances its reactivity and makes it a valuable scaffold for further derivatization and study.

The structure of 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- features a benzene ring fused with a thiazole ring, which is a common motif in many bioactive molecules. The bromo group at the 4-position and the methyl group at the 5-position introduce specific electronic and steric effects that can influence the compound's interactions with biological targets. This arrangement makes it an attractive candidate for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzisothiazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases, enzymes involved in cancer progression, and other therapeutic targets. The brominated benzisothiazole scaffold has been particularly studied for its ability to modulate protein-protein interactions and enzyme activity.

One of the most compelling aspects of 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- is its versatility as a chemical probe. Researchers have utilized this compound to develop new inhibitors targeting specific pathways implicated in diseases such as inflammation and neurodegeneration. The bromo substituent allows for further functionalization via cross-coupling reactions, enabling the synthesis of a wide range of analogs with tailored properties.

Recent advancements in synthetic chemistry have made it possible to access more complex derivatives of this compound efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups while maintaining the core benzisothiazol-3(1H)-one structure. These methods have opened up new avenues for drug discovery by allowing chemists to explore diverse chemical space.

The biological activity of 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- has been investigated in several contexts. Studies have shown that derivatives of this compound can exhibit inhibitory effects on various enzymes and receptors. For instance, some analogs have demonstrated potential as kinase inhibitors, which are crucial in targeted cancer therapies. Additionally, the bromo and methyl groups may contribute to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability.

Another area of interest is the use of 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- as a starting material for exploring new therapeutic modalities. Researchers are increasingly focusing on developing small molecules that can modulate protein function through non-traditional mechanisms. The benzisothiazole scaffold provides a rich platform for such investigations due to its ability to interact with multiple biological targets.

The synthesis of 4-bromo-5-methyl-substituted benzisothiazolones typically involves multi-step organic transformations starting from readily available precursors. Key steps often include cyclization reactions to form the heterocyclic core followed by selective halogenation and alkylation to introduce the desired substituents. Advances in catalytic methods have streamlined these processes, making them more efficient and scalable.

In conclusion, 2,1-Benzisothiazol-3(1H)-one, 4-bromo-5-methyl- (CAS No. 2090467-77-7) represents an important class of compounds with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As synthetic methodologies continue to evolve, the accessibility of these derivatives will likely increase, further driving innovation in drug discovery.